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Introduction

Cobalt-58 (°8Co) is a valuable radionuclide with applications in medical imaging, particularly as
a radiotracer and for calibration of positron emission tomography (PET) scanners. Its
production often involves the irradiation of a nickel target, leading to the formation of >8Co via
the 58Ni(n,p)>8Co nuclear reaction.[1] A critical step in the production of high-purity >8Co for
radiopharmaceutical use is its efficient separation from the bulk nickel target material and other
potential impurities. Anion exchange chromatography is a robust and widely employed
technique for this separation, capitalizing on the differential formation of anionic complexes
between cobalt and other elements in specific chemical environments.[2][3][4]

This document provides detailed application notes and protocols for the separation of Cobalt-
58 using anion exchange chromatography, with a focus on the use of strongly basic anion
exchange resins such as Dowex® 1x8.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1204576#bc-rfq
https://www.benchchem.com/product/b1204576/docs?utm_src=pdf-body#application-notes-and-protocols-for-cobalt-58-separation-using-anion-exchange-chromatography
https://inis.iaea.org/records/kpctr-57681
https://pmc.ncbi.nlm.nih.gov/articles/PMC10529958/
https://pubmed.ncbi.nlm.nih.gov/18960163/
https://www.sibran.ru/upload/iblock/995/cobalt_nickel_separation_in_hydrometallurgy_a_review.pdf
https://www.benchchem.com/product/b1204576/docs?utm_src=pdf-body#application-notes-and-protocols-for-cobalt-58-separation-using-anion-exchange-chromatography
https://www.benchchem.com/product/b1204576/docs?utm_src=pdf-body#application-notes-and-protocols-for-cobalt-58-separation-using-anion-exchange-chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Principle of Separation

The separation of cobalt from nickel and other transition metals by anion exchange
chromatography is typically achieved in a hydrochloric acid (HCl) medium.[1][5] In concentrated
HCI solutions, cobalt(ll) forms stable anionic chloro-complexes (e.g., [CoCls]~ and [CoCl4]?7),
which are strongly retained by the positively charged functional groups of a strong base anion
exchange resin.[4] Conversely, nickel(ll) does not form stable anionic chloro-complexes under
these conditions and therefore passes through the column unretained.[3][4] By subsequently
reducing the chloride concentration of the eluent, the cobalt chloro-complexes dissociate, and
the now cationic Co2* is eluted from the resin. This principle allows for a highly selective
separation of cobalt from nickel.

Experimental Protocols

This section outlines the detailed methodology for the separation of 8Co from an irradiated
nickel target.

1. Materials and Reagents
¢ Anion Exchange Resin: Dowex® 1x8, 100-200 or 200-400 mesh, chloride form.[6][7][8]
o Chromatography Column: Glass or polypropylene column with a frit and stopcock.

« Reagents:

o

Concentrated Hydrochloric Acid (HCI), e.g., 9 M and 12 M.

o

Dilute Hydrochloric Acid (HCI), e.g., 4 M.

Deionized Water.

[¢]

[¢]

Nitric Acid (HNOs) and Hydrogen Peroxide (H202) for target dissolution (optional,
depending on the target form).

e Equipment:

o Peristaltic pump (optional, for controlled flow rate).
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o Fraction collector (optional).

o Gamma-ray spectrometer or multichannel analyzer (MCA) for radionuclide identification
and purity assessment.[1]

o Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic
Absorption Spectroscopy (AAS) for determination of stable metal impurities.

. Target Dissolution

The irradiated nickel target (e.qg., foil or powder) is dissolved in a suitable acid. A common
method is to use concentrated hydrochloric acid. For complete and rapid dissolution, the
irradiated NiO target can be dissolved in 12 M HCI, followed by evaporation to dryness.[1]
The residue is then redissolved in 9 M HCI to prepare the loading solution.[1]

. Column Preparation

Prepare a slurry of Dowex® 1x8 resin in deionized water.

Pour the slurry into the chromatography column to achieve the desired bed height.

Wash the resin bed with several column volumes of deionized water to remove any
impurities.

Equilibrate the column by passing 3-5 column volumes of the loading buffer (e.g., 9 M HCI)
through the resin bed.

. Sample Loading

Dissolve the irradiated nickel target residue in the loading buffer (e.g., 9 M HCI).[1]

Carefully load the dissolved target solution onto the top of the equilibrated anion exchange
column.

Allow the solution to percolate through the resin bed at a controlled flow rate.

. Elution
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Washing (Nickel Removal): After loading, wash the column with several column volumes of
the loading buffer (e.g., 9 M HCI) to ensure the complete removal of the unretained nickel
and other cationic impurities. The effluent can be collected and monitored for the absence of
>8Co activity.

Cobalt-58 Elution: Elute the bound >2Co from the resin by passing a dilute HCI solution (e.g.,
4 M HCI) through the column.[1] The 38Co will be collected in the eluate. Collect the eluate in
fractions and monitor the radioactivity of each fraction to identify the peak containing the
purified >8Co.

. Quality Control

Radionuclidic Purity: Analyze the final purified >2Co solution using a gamma-ray
spectrometer to identify and quantify any radionuclide impurities.[1] The characteristic
gamma-ray peaks for 8Co are at 810.8 keV.

Radiochemical Purity: Determine the radiochemical purity using techniques like paper
chromatography or thin-layer chromatography. For instance, with Whatman 3MM paper as
the stationary phase and a mobile phase of NHs:ethanol:water (1:10:20), >2CoClz should
have an Rf value of 0.[1]

Chemical Purity: Measure the concentration of any stable metal impurities, particularly
nickel, using ICP-OES or AAS.

Data Presentation

The following tables summarize typical quantitative data for the separation of >8Co using anion
exchange chromatography.
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Parameter Value Reference
Resin Type Do.vvex® 1x8 (Strongly Basic 1
Anion Exchanger)

Loading Solution 9 M HCI [1]

Elution Solution 4 M HCI [1]

Radiochemical Purity > 99% [1]

Nickel Impurity Level <2 ppm [1]

Radionuclide Half-life Principal Gamma Energy

58Co 70.86 days 810.8 keV
Diagrams

Experimental Workflow for 8Co Separation
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Caption: Workflow for the separation of Cobalt-58 from an irradiated nickel target.
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Logical Relationship of Species in Anion Exchange
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Caption: Chemical principles of Cobalt-58 separation on an anion exchange resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for Cobalt-58
Separation using Anion Exchange Chromatography]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1204576/docs#application-notes-and-
protocols-for-cobalt-58-separation-using-anion-exchange-chromatography]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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